BENGHE Foundational & Exploratory

Check Availability & Pricing

Maleamic Acid as a Metabolite in Biological
Systems: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Maleamic acid

Cat. No.: B7728437

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Maleamic acid, the monoamide of maleic acid, is an emerging metabolite of interest in various
biological systems. While its presence has been confirmed in microorganisms and detected in
human blood, a comprehensive understanding of its metabolic pathways, endogenous
concentrations, and specific biological roles remains an active area of research. This technical
guide synthesizes the current knowledge on maleamic acid, providing insights into its
formation, potential metabolic fate, and analytical considerations for its detection and
quantification. The document also addresses the biological activities of its closely related
compound, maleic acid, which may be relevant due to the potential for in vivo hydrolysis. This
guide aims to serve as a foundational resource for researchers and professionals in drug
development and life sciences, highlighting both what is known and the critical knowledge gaps
that warrant further investigation.

Introduction to Maleamic Acid

Maleamic acid ((Z)-4-amino-4-oxobut-2-enoic acid) is a dicarboxylic acid monoamide.[1][2] It is
functionally related to maleic acid and can be formed by the reaction of maleic anhydride with
ammonia.[3] In biological systems, it is known to be the product of the enzymatic hydrolysis of
maleimide by the enzyme maleimide hydrolase.[3] Its presence has been identified in
microorganisms such as Escherichia coli and Trypanosoma brucei, and it has been detected,
although not quantified, in human blood.[2][4]
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Table 1: Chemical and Physical Properties of Maleamic Acid

Property Value Reference(s)
Molecular Formula CaHsNOs [2]
Molecular Weight 115.09 g/mol [2]
CAS Number 557-24-4 [2]
IUPAC Name (Z)--4-amino-4-oxobut-2-enoic 2]
acid
Appearance White solid [3]
Melting Point 158-161 °C [3]

Metabolic Pathways and Biological Formation

The primary known route for the biological formation of maleamic acid is through the
hydrolysis of maleimides. N-substituted maleimides are reactive compounds that can form
adducts with nucleophiles, such as the thiol group of glutathione. In E. coli, a detoxification
pathway has been described where N-ethylmaleimide (NEM) is conjugated with glutathione,
followed by the hydrolysis of the imide bond to release the less toxic N-ethylmaleamic acid
and regenerate glutathione.[5][6][7] This suggests that the formation of maleamic acids can be
a mechanism for cellular detoxification of maleimide-containing xenobiotics.

While a direct analogous pathway has not been fully elucidated in mammals, the enzymatic
machinery for glutathione conjugation and hydrolysis is ubiquitous, suggesting a similar
detoxification route may exist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7728437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

